Cas no 2171759-32-1 (3-(4-aminothian-4-yl)-1-methylpyrrolidin-3-ol)

• Product Name: 3-(4-aminothian-4-yl)-1-methylpyrrolidin-3-ol
• CAS No: 2171759-32-1
• MF: C₁₀H₂₀N₂OS
• MW: 216.343601226807
• CID: 6019068
• PubChem ID: 165781933
• Update Time: 2025-07-15

3-(4-aminothian-4-yl)-1-methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminothian-4-yl)-1-methylpyrrolidin-3-ol
• 2171759-32-1
• EN300-1644132

• Inchi： 1S/C10H20N2OS/c1-12-5-2-10(13,8-12)9(11)3-6-14-7-4-9/h13H,2-8,11H2,1H3
• InChI Key： TWLCKYWEHCAKFW-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(C1(CN(C)CC1)O)N

Computed Properties

• Exact Mass: 216.12963444g/mol
• Monoisotopic Mass: 216.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 74.8Ų

Additional information on 3-(4-aminothian-4-yl)-1-methylpyrrolidin-3-ol

Research Briefing on 3-(4-aminothian-4-yl)-1-methylpyrrolidin-3-ol (CAS: 2171759-32-1): Recent Advances and Applications

In recent years, the compound 3-(4-aminothian-4-yl)-1-methylpyrrolidin-3-ol (CAS: 2171759-32-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 3-(4-aminothian-4-yl)-1-methylpyrrolidin-3-ol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. These advancements not only enhance the scalability of the compound but also reduce environmental impact, aligning with the growing demand for sustainable pharmaceutical manufacturing practices.

Pharmacological investigations have revealed that 3-(4-aminothian-4-yl)-1-methylpyrrolidin-3-ol exhibits potent activity as a modulator of specific neurotransmitter systems. Preclinical studies suggest its efficacy in targeting neurological disorders, including depression and anxiety, with a favorable safety profile. The compound's ability to cross the blood-brain barrier efficiently has been a key focus of recent research, highlighting its potential as a central nervous system (CNS) therapeutic agent.

In addition to its neurological applications, recent studies have explored the compound's role in oncology. Preliminary data indicate that 3-(4-aminothian-4-yl)-1-methylpyrrolidin-3-ol may interfere with cancer cell proliferation pathways, offering a novel approach to targeted therapy. Researchers are particularly interested in its synergistic effects when combined with existing chemotherapeutic agents, which could lead to enhanced treatment outcomes and reduced side effects.

Despite these promising findings, challenges remain in the clinical translation of 3-(4-aminothian-4-yl)-1-methylpyrrolidin-3-ol. Ongoing research aims to address pharmacokinetic and pharmacodynamic limitations, as well as to elucidate the compound's mechanism of action at the molecular level. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic options.

In conclusion, 3-(4-aminothian-4-yl)-1-methylpyrrolidin-3-ol (CAS: 2171759-32-1) represents a compelling area of research in chemical biology and drug development. Its multifaceted pharmacological properties and potential applications in neurology and oncology underscore the importance of continued investigation. Future studies will likely focus on optimizing its therapeutic index and advancing it through clinical trials to realize its full potential in medicine.